(S)-3-amino-5-(methylthio)pentanoic acid hydrochloride

• IUPAC Name: (3S)-3-amino-5-methylsulfanylpentanoic acid;hydrochloride
• InChI: InChI=1S/C6H13NO2S.ClH/c1-10-3-2-5(7)4-6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H/t5-;/m1./s1
• InChI Key: DNNAMZKRVSJSSF-NUBCRITNSA-N
• Canonical SMILES: CSCCC(CC(=O)O)N.Cl
• Isomeric SMILES: CSCC[C@H](CC(=O)O)N.Cl
• Molecular Formula: C6H14ClNO2S
• DSSTOX Substance ID: DTXSID80997308
• Molecular Weight: 199.70 g/mol
• CAS RN: 75946-25-7

Description

“(S)-3-amino-5-(methylthio)pentanoic acid hydrochloride” is a chemical compound with the molecular formula C6H14ClNO2S. It has an average mass of 199.699 Da and a monoisotopic mass of 199.043381 Da.

Molecular Structure Analysis

The molecular structure of “(S)-3-amino-5-(methylthio)pentanoic acid hydrochloride” consists of six carbon atoms, fourteen hydrogen atoms, one nitrogen atom, two oxygen atoms, one sulfur atom, and one chlorine atom. The exact spatial arrangement of these atoms (i.e., the stereochemistry) is determined by the “(S)” prefix in the name, which refers to the specific orientation of the atoms around the chiral center.

Physical And Chemical Properties Analysis

“(S)-3-amino-5-(methylthio)pentanoic acid hydrochloride” is a solid at room temperature. It has a molecular weight of 199.70 g/mol. The compound should be stored in a dark place, under an inert atmosphere, and at a temperature below -20°C.

Scientific Research Applications

• Synthesis Processes : The synthesis of related amino acid derivatives, such as 5-Amino-4-oxopentanoic acid hydrochloride, is significant in the field of pharmaceuticals and organic chemistry. The synthesis involves esterification, bromination, and subsequent reactions to yield the product, suggesting a potential method for synthesizing related compounds like (S)-3-amino-5-(methylthio)pentanoic acid hydrochloride (Lin Yuan, 2006).

• Structural Analogues and Derivatives : Compounds structurally similar to (S)-3-amino-5-(methylthio)pentanoic acid hydrochloride are explored for their potential in various biological and chemical applications. For instance, derivatives of isoleucine like 3‑methyl 2‑[(4‑methylbenzoyl) amino] pentanoic acid have been studied for improving the electrochemical properties of conductive polymer electroactive films, indicating the potential of amino acid derivatives in materials science (E. Kowsari et al., 2018).

• Biofuel Production : Related compounds, such as pentanol isomers derived from amino acid substrates, are studied for their potential application as biofuels, underscoring the relevance of amino acid derivatives in renewable energy research (A. Cann & J. Liao, 2009).

• Medical Applications : The synthesis and application of derivatives of (S)-3-amino-5-(methylthio)pentanoic acid hydrochloride, such as those used for photodynamic therapy in treating conditions like urethral condyloma acuminatum, highlight the compound's potential relevance in therapeutic contexts (Hu Xi-ju, 2013).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water in case of contact with eyes (P305+P351+P338).

Mechanism of Action

Target of Action

It is known to be a metabolite of brassica napus , suggesting that it may interact with enzymes or receptors involved in the metabolism of this plant species.

Mode of Action

As a β-amino acid, it may participate in protein synthesis or other biochemical reactions involving amino acids .

Biochemical Pathways

Given its structure, it may be involved in sulfur metabolism or other pathways involving sulfur-containing compounds .

Result of Action

As a β-amino acid, it may influence protein structure and function, potentially affecting cellular processes such as signal transduction, gene expression, or metabolic regulation .